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Compound of Interest

Compound Name: 2-Chloro-6-fluorostyrene
CAS No.: 196862-01-8
Cat. No.: B1354863
Get Quote
. J

This guide provides a comprehensive technical overview of 2-Chloro-6-fluorostyrene, a
halogenated aromatic compound of significant interest to researchers and professionals in
synthetic organic chemistry and drug development. We will delve into its core identifiers,
physicochemical properties, safety protocols, and its role as a versatile synthetic intermediate.

Core ldentification and Chemical Structure

2-Chloro-6-fluorostyrene is a substituted styrene molecule featuring both a chlorine and a
fluorine atom on the benzene ring, ortho to the vinyl group. This specific substitution pattern
imparts unigue reactivity and properties to the molecule, making it a valuable building block in
organic synthesis.

Key Identifiers

A clear and unambiguous identification of chemical compounds is paramount for scientific
accuracy and safety. The primary identifiers for 2-Chloro-6-fluorostyrene are summarized
below.
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Identifier Value Source

CAS Number 196862-01-8 [1]

Molecular Formula CsHsCIF Inferred from Name

Molecular Weight 156.58 g/mol [1]
1-Chloro-2-ethenyl-3-

IUPAC Name Inferred from Structure
fluorobenzene

Note: While a direct IUPAC name for this specific isomer was not found in the search results,
the provided name is systematically derived. The molecular formula and weight are consistent
with its structure.

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, storage, and
application in experimental settings. While specific experimental data for 2-Chloro-6-
fluorostyrene is limited, we can infer its likely properties based on related structures like 2-
chlorostyrene and 2-fluorostyrene.

Property Value (Estimated/Inferred) Reference/Basis
Appearance Colorless liquid Analogy to 2-chlorostyrene[2]
Boiling Point Not available -

Melting Point Not available -

Density ~1.1-1.2 g/cm3 Analogy to 2-chlorostyrene[2]

- Insoluble in water; Soluble in
Solubility ) Analogy to 2-chlorostyrene[?2]
organic solvents

) Commercially available at
Purity [1]
=295%

Safety and Handling
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As with any halogenated organic compound, proper safety precautions are essential when
handling 2-Chloro-6-fluorostyrene. The following information is based on general principles
for similar chemicals and should be supplemented with a thorough review of the specific Safety
Data Sheet (SDS) provided by the supplier.

GHS Hazard Classification (Anticipated)

Based on related compounds like 2-chlorostyrene and 2-fluorostyrene, the following GHS
classifications are anticipated.[2][3]

Flammable Liquids

Skin Corrosion/Irritation

Serious Eye Damage/Eye Irritation

Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation)

Precautionary Measures

» Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume
hood.[4]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If vapors are likely to be generated, use a NIOSH-approved
respirator.

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.[4]
Keep away from heat, sparks, and open flames.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

Synthesis and Reactivity
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2-Chloro-6-fluorostyrene serves as a valuable intermediate in organic synthesis. Its reactivity
is primarily centered around the vinyl group and the potential for nucleophilic aromatic
substitution.

lllustrative Synthetic Workflow

While a specific, detailed synthesis for 2-Chloro-6-fluorostyrene was not found, a general and
plausible synthetic route can be conceptualized starting from a more common precursor, 2-
chloro-6-fluorotoluene. This hypothetical workflow illustrates the logical steps a synthetic
chemist might take.

4 Step 1: Radical Bromination

G-Chloro-G-ﬂuorotoluene}

NBS, AIBN
Cl4, reflux

[Z—Chloro—G—ﬂuorobenzyl bromida

\- J
1. TPP, Toluene
2. n-BuLi, THF
4 Step 2: Wlttlg Reaction )
(Triphenylphosphine] (Ph\;\gtﬁﬁnlﬁ;g;? de)j (Formaldehyde]

2-Chloro-6-fluorostyrene
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Caption: Hypothetical synthesis of 2-Chloro-6-fluorostyrene.
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Step-by-Step Protocol (Hypothetical):
e Radical Bromination of 2-Chloro-6-fluorotoluene:

o To a solution of 2-chloro-6-fluorotoluene in carbon tetrachloride, add N-bromosuccinimide
(NBS) and a catalytic amount of azobisisobutyronitrile (AIBN).

o Reflux the mixture under inert atmosphere until the starting material is consumed
(monitored by TLC or GC).

o After cooling, filter the succinimide byproduct and concentrate the filtrate under reduced
pressure to obtain crude 2-chloro-6-fluorobenzyl bromide.

o Wittig Reaction:

o Prepare the phosphonium ylide (Wittig reagent) by reacting the crude 2-chloro-6-
fluorobenzyl bromide with triphenylphosphine, followed by deprotonation with a strong
base like n-butyllithium in THF at low temperature.

o To the resulting ylide solution, add formaldehyde.
o Allow the reaction to warm to room temperature and stir until completion.

o Work up the reaction by quenching with water, extracting with an organic solvent, and
purifying the crude product by column chromatography to yield 2-Chloro-6-fluorostyrene.

Applications in Research and Drug Development

Halogenated styrenes are important precursors in the synthesis of a wide range of organic
molecules, including polymers and pharmaceutical intermediates. The presence of both
chlorine and fluorine atoms in 2-Chloro-6-fluorostyrene offers chemists the ability to fine-tune
the electronic and steric properties of target molecules.

» Polymer Chemistry: Styrene derivatives are monomers for polymerization reactions, leading
to materials with tailored properties.

o Pharmaceutical Synthesis: The 2-chloro-6-fluorophenyl motif is a structural component found
in various biologically active compounds. The vinyl group provides a handle for further
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chemical transformations to build more complex molecular architectures. For instance,
related chloro- and fluoro-substituted aromatic compounds are used in the synthesis of
inhibitors for enzymes like stearoyl-CoA desaturase 1 (SCD1), which are targets for diseases
such as obesity.[6] The strategic incorporation of fluorine is a common tactic in medicinal
chemistry to modulate properties like metabolic stability and binding affinity.[7]

o Cross-Coupling Reactions: The vinyl group can participate in various cross-coupling
reactions (e.g., Heck, Suzuki) to form new carbon-carbon bonds, a cornerstone of modern
drug discovery.

Conclusion

2-Chloro-6-fluorostyrene is a specialized chemical intermediate with significant potential in
synthetic chemistry. Its unique substitution pattern provides a versatile platform for the
construction of complex organic molecules. A thorough understanding of its identifiers,
properties, and safe handling procedures is crucial for its effective and responsible use in
research and development. While detailed experimental data for this specific compound is not
abundant, logical inferences from closely related structures provide a solid foundation for its
application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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